2-(Morpholin-4-yl)-benzo[h]chromen-4-one 2-(Morpholin-4-yl)-benzo[h]chromen-4-one 2-(4-morpholinyl)-4-benzo[h][1]benzopyranone is an organooxygen compound and an organic heterotricyclic compound.
Brand Name: Vulcanchem
CAS No.: 154447-35-5
VCID: VC0548530
InChI: InChI=1S/C17H15NO3/c19-15-11-16(18-7-9-20-10-8-18)21-17-13-4-2-1-3-12(13)5-6-14(15)17/h1-6,11H,7-10H2
SMILES: C1COCCN1C2=CC(=O)C3=C(O2)C4=CC=CC=C4C=C3
Molecular Formula: C17H15NO3
Molecular Weight: 281.3 g/mol

2-(Morpholin-4-yl)-benzo[h]chromen-4-one

CAS No.: 154447-35-5

Inhibitors

VCID: VC0548530

Molecular Formula: C17H15NO3

Molecular Weight: 281.3 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

2-(Morpholin-4-yl)-benzo[h]chromen-4-one - 154447-35-5

CAS No. 154447-35-5
Product Name 2-(Morpholin-4-yl)-benzo[h]chromen-4-one
Molecular Formula C17H15NO3
Molecular Weight 281.3 g/mol
IUPAC Name 2-morpholin-4-ylbenzo[h]chromen-4-one
Standard InChI InChI=1S/C17H15NO3/c19-15-11-16(18-7-9-20-10-8-18)21-17-13-4-2-1-3-12(13)5-6-14(15)17/h1-6,11H,7-10H2
Standard InChIKey KKTZALUTXUZPSN-UHFFFAOYSA-N
SMILES C1COCCN1C2=CC(=O)C3=C(O2)C4=CC=CC=C4C=C3
Canonical SMILES C1COCCN1C2=CC(=O)C3=C(O2)C4=CC=CC=C4C=C3
Appearance yellow solid powder
Description 2-(4-morpholinyl)-4-benzo[h][1]benzopyranone is an organooxygen compound and an organic heterotricyclic compound.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO, not in water
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 2-(morpholin-4-yl)benzo(h)chromen-4-one
NU 7026
NU-7026
NU7026
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7: Okazawa S, Furusawa Y, Kariya A, Hassan MA, Arai M, Hayashi R, Tabuchi Y, Kondo T, Tobe K. Inactivation of DNA-dependent protein kinase promotes heat-induced apoptosis independently of heat-shock protein induction in human cancer cell lines. PLoS One. 2013;8(3):e58325. doi: 10.1371/journal.pone.0058325. Epub 2013 Mar 11. PubMed PMID: 23505488; PubMed Central PMCID: PMC3594312.
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9: You H, Kong MM, Wang LP, Xiao X, Liao HL, Bi ZY, Yan H, Wang H, Wang CH, Ma Q, Liu YQ, Bi YY. Inhibition of DNA-dependent protein kinase catalytic subunit by small molecule inhibitor NU7026 sensitizes human leukemic K562 cells to benzene metabolite-induced apoptosis. J Huazhong Univ Sci Technolog Med Sci. 2013 Feb;33(1):43-50. doi: 10.1007/s11596-013-1069-z. Epub 2013 Feb 8. PubMed PMID: 23392706.
10: Urushihara Y, Kobayashi J, Matsumoto Y, Komatsu K, Oda S, Mitani H. DNA-PK inhibition causes a low level of H2AX phosphorylation and homologous recombination repair in Medaka (Oryzias latipes) cells. Biochem Biophys Res Commun. 2012 Dec 14;429(3-4):131-6. doi: 10.1016/j.bbrc.2012.10.128. Epub 2012 Nov 7. PubMed PMID: 23142596.
PubChem Compound 9860529
Last Modified Nov 11 2021
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